(Z)-5-((1H-benzo[d]imidazol-2-yl)methylene)-3-morpholino-2-thioxothiazolidin-4-one

• IUPAC Name: 5-(benzimidazol-2-ylidenemethyl)-4-hydroxy-3-morpholin-4-yl-1,3-thiazole-2-thione
• InChI: InChI=1S/C15H14N4O2S2/c20-14-12(9-13-16-10-3-1-2-4-11(10)17-13)23-15(22)19(14)18-5-7-21-8-6-18/h1-4,9,20H,5-8H2
• InChI Key: JODPENIXBONIBT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1N2C(=C(SC2=S)C=C3N=C4C=CC=CC4=N3)O
• Molecular Formula: C15H14N4O2S2
• Molecular Weight: 346.4 g/mol

Description

The compound is a benzimidazole derivative. Benzimidazoles are a class of heterocyclic aromatic organic compounds. This class of compounds is a crucial part of many pharmaceuticals and they have a wide range of medicinal properties.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives is generally characterized by the presence of a benzene ring fused to an imidazole ring. The exact structure of this compound would require more specific information or an X-ray crystallography analysis.

Chemical Reactions Analysis

Benzimidazole derivatives can undergo a variety of chemical reactions. For example, they can react with aromatic aldehydes to form new compounds. They can also participate in palladium-catalyzed oxidative annulation reactions.

Scientific Research Applications

Synthesis of Benzimidazole Derivatives

. Benzimidazole derivatives are important in medicinal chemistry due to their wide range of biological activities.

Formation of C-N Bonds

. This is a key step in the synthesis of many organic compounds.

Antimicrobial Activity

. They can be used in the development of new antimicrobial agents.

Antibiofilm Activity

. Biofilms are a major problem in medical and industrial settings, and substances that can inhibit their formation are of great interest.

Molecular Docking

. This is a key technique in drug discovery, used to predict the orientation of one molecule to a second when bound to each other to form a stable complex.

Theoretical Investigations

. These investigations can provide insights into the structure and reactivity of the compound, which can guide the design of new compounds with desired properties.

Mechanism of Action

Target of Action

Benzimidazole derivatives have been known to exhibit a wide variety of biological activities, including antimicrobial, antiviral, and anticancer effects . They are considered a crucial class of compounds in the pharmaceutical industry .

Mode of Action

This was accompanied by upregulation of pro-apoptotic caspase-3 and Bax and downregulation of anti-apoptotic Bcl-2 .

Biochemical Pathways

Benzimidazole derivatives have been shown to interact with various biochemical pathways, depending on their specific structure and functional groups .

Pharmacokinetics

Benzimidazole derivatives are generally known for their low toxicity , suggesting good bioavailability.

Result of Action

The result of the compound’s action can vary depending on the specific derivative and its targets. For example, a benzimidazole derivative was found to induce apoptosis in HepG2 liver cancer cells . This suggests that the compound could potentially have anticancer effects.

Future Directions

Benzimidazole derivatives are a focus of ongoing research due to their wide range of biological activities. Future research may explore new synthesis methods, new potential biological activities, and the development of new drugs based on benzimidazole structures.